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Compound of Interest

Compound Name: 2',4'-Dinitrophenylglucopyranoside

CAS No.: 25775-97-7

Cat. No.: B1212559

Get Quote

This document serves as an in-depth technical guide for researchers, scientists, and drug

development professionals on the synthesis, characterization, and application of 2',4'-
Dinitrophenylglucopyranoside. We will explore the fundamental principles that make this

chromogenic substrate an invaluable tool in enzymology and provide detailed, field-proven

protocols for its effective use.

Core Principles and Physicochemical
Characteristics
2',4'-Dinitrophenyl-β-D-glucopyranoside is a pivotal chromogenic substrate for the

quantification of β-glucosidase activity. Its utility is anchored in its molecular structure: a β-D-

glucose molecule linked to a 2,4-dinitrophenyl group via a glycosidic bond. While stable under

standard conditions, this bond is susceptible to enzymatic cleavage by β-glucosidases. This

hydrolysis liberates the 2,4-dinitrophenolate anion, a yellow-colored species with a strong

absorbance maximum around 400 nm. The rate of its formation is directly proportional to the

enzymatic activity, providing a robust and continuous spectrophotometric assay.
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Chemical Identification and Properties
Precise identification and understanding of the physicochemical properties of a reagent are

fundamental to reproducible research.

CAS Number: The Chemical Abstracts Service (CAS) registry number for 2',4'-Dinitrophenyl-

β-D-glucopyranoside is a point of some discrepancy in commercial listings. While 2818-58-8

is frequently cited, some suppliers list 25775-97-7[1][2][3]. Researchers should verify the

CAS number with their specific supplier. The CAS number for the corresponding alpha

anomer, 2',4'-Dinitrophenyl-α-D-glucopyranoside, is 2818-57-7.

Table 1: Physicochemical Properties of 2',4'-Dinitrophenyl-β-D-glucopyranoside

Property Value Source(s)

Molecular Formula C₁₂H₁₄N₂O₁₀

Molecular Weight 346.25 g/mol

Appearance
White to off-white crystalline

powder

Melting Point 184-186 °C

Solubility

Soluble in water and polar

organic solvents such as

DMSO and methanol.

[4]

Molar Extinction Coefficient (ε)

of 2,4-Dinitrophenolate

Approximately 17,400 M⁻¹cm⁻¹

at 400 nm

Synthesis and Mechanism of Action
Synthesis via Koenigs-Knorr Reaction
The synthesis of 2',4'-Dinitrophenyl-β-D-glucopyranoside is classically achieved through the

Koenigs-Knorr reaction[5][6][7]. This well-established method for glycosidic bond formation

involves the reaction of a glycosyl halide with an alcohol.
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Figure 1: Simplified workflow of the Koenigs-Knorr synthesis of 2',4'-Dinitrophenyl-β-D-

glucopyranoside.

In this procedure, acetobromo-α-D-glucose (the glycosyl donor) is reacted with 2,4-

dinitrophenol (the alcohol acceptor) in the presence of a promoter, typically a silver or mercury

salt such as silver carbonate[5]. The acetyl protecting groups on the glucose moiety ensure the

stereochemical outcome, favoring the formation of the 1,2-trans product (the β-anomer)

through neighboring group participation. The final step involves the removal of the acetyl

protecting groups (deacetylation) to yield the desired product.

Mechanism of Enzymatic Cleavage
The chromogenic assay is based on the enzymatic hydrolysis of the glycosidic bond.

2',4'-Dinitrophenyl-β-D-glucopyranoside
(Colorless) β-Glucosidase Binds to active site β-D-Glucose + 2,4-Dinitrophenolate

(Yellow)
 Hydrolysis 
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Figure 2: Enzymatic hydrolysis of 2',4'-Dinitrophenyl-β-D-glucopyranoside by β-glucosidase.

The β-glucosidase enzyme specifically recognizes the β-D-glucopyranoside moiety. Within the

enzyme's active site, catalytic residues facilitate the cleavage of the glycosidic bond, releasing

glucose and 2,4-dinitrophenol. At a pH above the pKa of 2,4-dinitrophenol (approximately 4.1),
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the hydroxyl group of the phenol is deprotonated, forming the intensely yellow 2,4-

dinitrophenolate anion.

In-Depth Experimental Protocol: β-Glucosidase
Activity Assay
This protocol provides a robust and reproducible method for determining β-glucosidase activity.

Its design incorporates essential controls to ensure scientific validity.

Materials
2',4'-Dinitrophenyl-β-D-glucopyranoside (Substrate)

β-Glucosidase (e.g., from almonds, Aspergillus niger)

Sodium acetate buffer (50 mM, pH 5.0)

Sodium carbonate (1 M) (Stop solution)

Spectrophotometer or microplate reader

Thermostatically controlled incubator or water bath (e.g., 37°C)

96-well microplate or cuvettes

Workflow
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Start: Reagent Preparation

1. Prepare substrate, enzyme dilutions,
and stop solution.

2. Set up reactions in microplate:
- Blanks

- Controls
- Samples

3. Pre-incubate plate at assay temperature.

4. Add enzyme to initiate the reaction.

5. Incubate for a defined time
(e.g., 10-30 minutes).

6. Add stop solution (Sodium Carbonate).

7. Read absorbance at 400 nm.

8. Calculate enzyme activity.
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Figure 3: Step-by-step workflow for the β-glucosidase activity assay.
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Step-by-Step Methodology
Reagent Preparation:

Substrate Stock Solution (e.g., 10 mM): Dissolve an appropriate amount of 2',4'-

Dinitrophenyl-β-D-glucopyranoside in the assay buffer. Gentle warming may be required

for complete dissolution.

Enzyme Solutions: Prepare a series of dilutions of the enzyme in cold assay buffer. The

optimal dilution will depend on the activity of the enzyme preparation and should be

determined empirically to ensure the reaction rate is linear over the incubation period.

Stop Solution (1 M Sodium Carbonate): Dissolve 10.6 g of anhydrous sodium carbonate in

deionized water to a final volume of 100 mL.

Assay Setup (96-well plate format):

Blank: 50 µL of assay buffer + 50 µL of substrate working solution.

Enzyme Control: 50 µL of each enzyme dilution + 50 µL of assay buffer (to account for any

intrinsic color of the enzyme preparation).

Samples: 50 µL of each enzyme dilution.

Reaction Execution:

Pre-warm the microplate containing the blanks, enzyme controls, and samples to the

desired assay temperature (e.g., 37°C) for 5 minutes.

Prepare a working solution of the substrate in the assay buffer (e.g., 2 mM). Pre-warm this

solution to the assay temperature.

To initiate the reaction, add 50 µL of the pre-warmed substrate working solution to the

sample wells.

Incubate the plate at the assay temperature for a fixed time (e.g., 10 to 30 minutes). The

incubation time should be optimized to ensure the absorbance reading is within the linear

range of the spectrophotometer.
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Stop the reaction by adding 100 µL of 1 M sodium carbonate solution to all wells. The high

pH denatures the enzyme and ensures the complete formation of the 2,4-dinitrophenolate

anion.

Data Acquisition and Analysis:

Measure the absorbance of each well at 400 nm using a microplate reader.

Corrected Absorbance: For each sample, subtract the absorbance of the corresponding

enzyme control and the blank.

Calculation of Product Concentration: Use the Beer-Lambert law (A = εcl) to determine the

concentration of the released 2,4-dinitrophenolate.

A = Corrected absorbance

ε = Molar extinction coefficient of 2,4-dinitrophenolate (~17,400 M⁻¹cm⁻¹)

c = Concentration of product (in M)

l = Path length of the light in the well (in cm). This needs to be determined for the

specific microplate and volume used.

Enzyme Activity Calculation: Enzyme activity is typically expressed in Units (U), where 1 U

is the amount of enzyme that releases 1 µmole of product per minute.

Activity (U/mL) = (Concentration of product (µM) x Total assay volume (mL)) /

(Incubation time (min) x Volume of enzyme (mL))

Applications in Scientific Research and Drug
Discovery
The robust nature of the 2',4'-dinitrophenylglucopyranoside assay lends itself to a variety of

applications:

Enzyme Kinetics and Characterization: It is a standard substrate for determining the

Michaelis-Menten kinetics (Kₘ and Vₘₐₓ) of β-glucosidases.
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High-Throughput Screening (HTS) for Inhibitors: The simple, colorimetric endpoint makes

this assay highly suitable for HTS campaigns to identify novel inhibitors of β-glucosidases,

which are therapeutic targets for conditions such as Gaucher's disease and diabetes[8][9]

[10][11]. The assay can be readily miniaturized for 384- and 1536-well formats, enabling the

screening of large compound libraries.

Biomass Conversion Research: In the development of biofuels, β-glucosidases are critical

for the final step of cellulose degradation to glucose. This substrate is used to discover and

characterize more efficient and robust enzymes for this industrial process.

Food Science: β-glucosidases can release aromatic compounds from their glycosidic

precursors in fruits and beverages. This assay can be used to study these enzymes to

enhance food flavor and aroma.

Conclusion
2',4'-Dinitrophenyl-β-D-glucopyranoside is a powerful and versatile tool for the study of β-

glucosidases. Its well-defined chemical properties and the straightforward nature of the

colorimetric assay provide a reliable and efficient method for quantifying enzyme activity. The

detailed protocols and principles outlined in this guide are intended to empower researchers to

confidently and accurately employ this essential substrate in their scientific investigations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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